5-[2-Nitro-4-(piperidine-1-sulfonyl)phenyl]-1,2,5-dithiazepane

• IUPAC Name: 5-(2-nitro-4-piperidin-1-ylsulfonylphenyl)-1,2,5-dithiazepane
• InChI: InChI=1S/C15H21N3O4S3/c19-18(20)15-12-13(25(21,22)17-6-2-1-3-7-17)4-5-14(15)16-8-10-23-24-11-9-16/h4-5,12H,1-3,6-11H2
• InChI Key: HJUNJQAGYRINSU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)N3CCSSCC3)[N+](=O)[O-]
• Molecular Formula: C15H21N3O4S3
• Molecular Weight: 403.5 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can also vary widely. For example, the introduction of heteroatomic fragments in these molecules is not a random choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates.

Mechanism of Action

The mechanism of action of piperidine derivatives in the body can vary widely depending on their specific structure and the type of biological activity they exhibit.

Future Directions

The development of clinically active drugs relies increasingly on the use of heterocyclic scaffolds, many of which contain nitrogen. Therefore, the design of new piperidine compounds with different biological profiles continues to be a promising area of research.